Cas no 83602-93-1 (D-Glucopyranose,3-deoxy-3-fluoro-, 1,2,4,6-tetraacetate)

• Product Name: D-Glucopyranose,3-deoxy-3-fluoro-, 1,2,4,6-tetraacetate
• CAS No: 83602-93-1
• MF: C₁₄H₁₉FO₉
• MW: 350.293668985367
• CID: 709051
• PubChem ID: 23235499
• Update Time: 2025-10-29

D-Glucopyranose,3-deoxy-3-fluoro-, 1,2,4,6-tetraacetate Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranose,3-deoxy-3-fluoro-, 1,2,4,6-tetraacetate
• 1,2,4,6-TETRA-O-ACETYL-3-DEOXY-3-FLUORO-BETA-D-GLUCOPYRANOSE
• [(2R,3R,4S,5S,6S)-3,5,6-triacetyloxy-4-fluorooxan-2-yl]methyl acetate
• 83602-93-1
• SCHEMBL7147585

• Inchi： 1S/C14H19FO9/c1-6(16)20-5-10-12(21-7(2)17)11(15)13(22-8(3)18)14(24-10)23-9(4)19/h10-14H,5H2,1-4H3/t10-,11+,12-,13-,14-/m1/s1
• InChI Key： LIPVVBXVHVLOLU-XVIXHAIJSA-N
• SMILES： F[C@@H]1[C@H]([C@H](OC(C)=O)O[C@H](COC(C)=O)[C@H]1OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 350.10131034g/mol
• Monoisotopic Mass: 350.10131034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų

Additional information on D-Glucopyranose,3-deoxy-3-fluoro-, 1,2,4,6-tetraacetate

Recent Advances in the Study of D-Glucopyranose,3-deoxy-3-fluoro-, 1,2,4,6-tetraacetate (CAS: 83602-93-1)

The compound D-Glucopyranose,3-deoxy-3-fluoro-, 1,2,4,6-tetraacetate (CAS: 83602-93-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug development. Recent studies have focused on its synthesis, biological activity, and utility as a precursor for fluorinated sugars, which are increasingly important in the design of novel therapeutics and diagnostic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its role as a key intermediate in the production of fluorinated carbohydrate analogs. The researchers employed a multi-step synthesis involving the fluorination of a protected glucose derivative, followed by acetylation, yielding the target compound with high purity and efficiency. The study also emphasized the compound's stability under various conditions, making it suitable for further chemical modifications.

In another recent investigation, the biological activity of D-Glucopyranose,3-deoxy-3-fluoro-, 1,2,4,6-tetraacetate was evaluated in the context of glycosidase inhibition. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that the fluorinated sugar derivative exhibits moderate inhibitory effects against certain glycosidases, suggesting its potential as a lead compound for the development of enzyme inhibitors targeting metabolic disorders.

Furthermore, the compound's utility in positron emission tomography (PET) imaging has been explored. A 2022 study in Nuclear Medicine and Biology reported the successful incorporation of fluorine-18 into the molecule, creating a radiolabeled analog for use in imaging studies. This advancement opens new avenues for non-invasive diagnostics, particularly in the detection of glycosylation-related diseases.

Ongoing research is also investigating the compound's role in the synthesis of fluorinated nucleosides, which are of interest for their antiviral and anticancer properties. Preliminary findings indicate that D-Glucopyranose,3-deoxy-3-fluoro-, 1,2,4,6-tetraacetate can serve as a versatile building block for the construction of such biologically active molecules.

In conclusion, recent studies underscore the importance of D-Glucopyranose,3-deoxy-3-fluoro-, 1,2,4,6-tetraacetate (CAS: 83602-93-1) as a valuable tool in chemical biology and drug discovery. Its synthetic accessibility, biological activity, and potential applications in imaging and therapeutics make it a compound of continued interest for researchers in the field.